![molecular formula C17H16Cl2N2 B5824096 1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole](/img/structure/B5824096.png)
1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole, also known as DBIB, is a benzimidazole derivative that has been widely studied for its potential therapeutic applications. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various scientific research applications.
Mechanism of Action
The mechanism of action of 1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole is not fully understood, but it is believed to function by inhibiting the activity of certain enzymes and proteins involved in various biochemical pathways. It has been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and interfering with their metabolic processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, making it a potential treatment for various inflammatory and oxidative stress-related conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole in lab experiments is its broad spectrum of activity against various fungi and bacteria. Additionally, this compound has been shown to have low toxicity and high stability, making it a safe and reliable compound to work with. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for research on 1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole. One area of interest is the development of new drugs based on the structure of this compound for the treatment of fungal, bacterial, and viral infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various inflammatory and oxidative stress-related conditions. Finally, more studies are needed to investigate the potential toxicity and safety of this compound in humans.
Synthesis Methods
The synthesis of 1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole involves the reaction of 2,6-dichlorobenzyl chloride with isopropylamine in the presence of a base such as sodium hydroxide. This reaction results in the formation of the this compound molecule, which can be purified through recrystallization.
Scientific Research Applications
1-(2,6-dichlorobenzyl)-2-isopropyl-1H-benzimidazole has been extensively studied for its potential therapeutic applications in various scientific research fields. It has been found to exhibit antifungal, antibacterial, and antiviral properties, making it a promising candidate for the development of new drugs to combat these diseases. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, making it a potential treatment for a variety of inflammatory and oxidative stress-related conditions.
Properties
IUPAC Name |
1-[(2,6-dichlorophenyl)methyl]-2-propan-2-ylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2/c1-11(2)17-20-15-8-3-4-9-16(15)21(17)10-12-13(18)6-5-7-14(12)19/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPXUPLOJYYHKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC2=CC=CC=C2N1CC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.